Cas no 2138064-99-8 (3-(Chloromethyl)-4-ethylcyclohexan-1-one)

• Product Name: 3-(Chloromethyl)-4-ethylcyclohexan-1-one
• CAS No: 2138064-99-8
• MF: C₉H₁₅ClO
• MW: 174.667802095413
• CID: 6050348
• PubChem ID: 165490911
• Update Time: 2025-09-27

3-(Chloromethyl)-4-ethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138064-99-8
• EN300-1156744
• 3-(chloromethyl)-4-ethylcyclohexan-1-one
• 3-(Chloromethyl)-4-ethylcyclohexan-1-one

• Inchi： 1S/C9H15ClO/c1-2-7-3-4-9(11)5-8(7)6-10/h7-8H,2-6H2,1H3
• InChI Key： DMEGVPQPZFSYLA-UHFFFAOYSA-N
• SMILES： ClCC1CC(CCC1CC)=O

Computed Properties

• Exact Mass: 174.0811428g/mol
• Monoisotopic Mass: 174.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(Chloromethyl)-4-ethylcyclohexan-1-one

Introduction to 3-(Chloromethyl)-4-ethylcyclohexan-1-one (CAS No. 2138064-99-8)

3-(Chloromethyl)-4-ethylcyclohexan-1-one is a significant compound in the realm of organic chemistry and pharmaceutical research, characterized by its unique structural and functional attributes. This molecule, identified by the CAS number 2138064-99-8, has garnered attention due to its potential applications in synthetic chemistry and as a precursor in the development of various bioactive molecules. The presence of both a chloromethyl group and an ethyl-substituted cyclohexanone backbone imparts distinct reactivity, making it a valuable intermediate in medicinal chemistry.

The structural framework of 3-(Chloromethyl)-4-ethylcyclohexan-1-one consists of a cyclohexanone core modified with an ethyl group at the 4-position and a chloromethyl substituent at the 3-position. This configuration allows for diverse chemical transformations, including nucleophilic additions and condensation reactions, which are pivotal in constructing more complex molecular architectures. The cyclohexanone moiety, in particular, is well-documented for its role in forming stable intermediates that can be further functionalized.

In recent years, advancements in synthetic methodologies have highlighted the utility of 3-(Chloromethyl)-4-ethylcyclohexan-1-one in the synthesis of pharmacologically relevant compounds. Researchers have leveraged its reactivity to develop novel heterocycles and functionalized derivatives that exhibit promising biological activities. For instance, studies have demonstrated its role in generating derivatives with potential antimicrobial and anti-inflammatory properties. These findings underscore the importance of this compound as a building block in drug discovery pipelines.

The chloromethyl group is particularly noteworthy for its ability to participate in Michael additions and cross-coupling reactions, enabling the construction of complex molecular scaffolds. This feature has been exploited in the synthesis of macrocyclic compounds, which are often associated with enhanced binding affinities and selectivity in biological targets. Furthermore, the ethyl-substituted cyclohexanone moiety contributes to steric and electronic tuning, allowing for fine adjustments in the properties of derived molecules.

Recent publications have explored the use of 3-(Chloromethyl)-4-ethylcyclohexan-1-one in the development of chiral auxiliaries and ligands for asymmetric synthesis. The ability to introduce stereocenters at specific positions within the molecule has opened new avenues for creating enantiomerically pure compounds with tailored biological activities. Such advancements are crucial for developing next-generation therapeutics that exhibit improved efficacy and reduced side effects.

The compound’s versatility also extends to its application in material science, where it serves as a precursor for polymers and specialty chemicals. The cyclohexanone ring provides a stable backbone that can be polymerized or modified to achieve desired material properties. This has led to innovative applications in coatings, adhesives, and other industrial materials where chemical stability and reactivity are paramount.

From a synthetic perspective, 3-(Chloromethyl)-4-ethylcyclohexan-1-one offers a strategic entry point into a wide array of target molecules. Its compatibility with various reaction conditions makes it an attractive choice for both academic researchers and industrial chemists working on complex synthetic challenges. The compound’s role as a key intermediate has been further validated by its incorporation into multi-step synthetic routes that yield high-value products.

The growing interest in sustainable chemistry has also prompted investigations into greener synthetic pathways involving 3-(Chloromethyl)-4-ethylcyclohexan-1-one. Researchers are exploring catalytic methods that minimize waste and energy consumption while maintaining high yields. These efforts align with global initiatives to promote environmentally responsible chemical manufacturing practices.

In conclusion, 3-(Chloromethyl)-4-ethylcyclohexan-1-one (CAS No. 2138064-99-8) represents a versatile and multifunctional compound with broad applications across organic synthesis, pharmaceutical development, and material science. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for chemists seeking to design novel bioactive molecules or advanced materials. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of innovation in chemical sciences.